N-benzyl-2-(2-methylphenyl)-1-pyrrolidinecarboxamide

• IUPAC Name: N-benzyl-2-(2-methylphenyl)pyrrolidine-1-carboxamide
• InChI: InChI=1S/C19H22N2O/c1-15-8-5-6-11-17(15)18-12-7-13-21(18)19(22)20-14-16-9-3-2-4-10-16/h2-6,8-11,18H,7,12-14H2,1H3,(H,20,22)
• InChI Key: AYWBLQMAUBNJLV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2CCCN2C(=O)NCC3=CC=CC=C3
• Molecular Formula: C19H22N2O
• Molecular Weight: 294.4 g/mol

Description

N-benzyl-2-(2-methylphenyl)-1-pyrrolidinecarboxamide, also known as BTCP, is a synthetic compound that has been used in scientific research for its potential as a psychoactive drug. BTCP belongs to the class of compounds known as pyrrolidinocarboxamide derivatives, which have been studied for their effects on the central nervous system.

Scientific Research Applications

N-benzyl-2-(2-methylphenyl)-1-pyrrolidinecarboxamide has been studied for its potential as a psychoactive drug, particularly for its effects on the dopamine system in the brain. It has been shown to increase dopamine release and inhibit dopamine reuptake, leading to increased dopamine levels in the brain. This makes it a potential candidate for the treatment of dopamine-related disorders such as Parkinson's disease and attention deficit hyperactivity disorder (ADHD).

Mechanism of Action

N-benzyl-2-(2-methylphenyl)-1-pyrrolidinecarboxamide acts on the dopamine system in the brain by inhibiting the dopamine transporter (DAT), which is responsible for the reuptake of dopamine from the synaptic cleft. This leads to increased dopamine levels in the synaptic cleft, which can stimulate dopamine receptors and produce a variety of effects on the central nervous system.
Biochemical and Physiological Effects:
This compound has been shown to produce a range of effects on the central nervous system, including increased locomotor activity, hyperactivity, and stereotypy. It has also been shown to produce rewarding effects, indicating its potential for abuse. In addition, this compound has been shown to produce neurotoxic effects on dopaminergic neurons in the brain, which may limit its potential as a therapeutic agent.

Advantages and Limitations for Lab Experiments

N-benzyl-2-(2-methylphenyl)-1-pyrrolidinecarboxamide has been used extensively in scientific research as a tool for studying the dopamine system in the brain. Its ability to increase dopamine levels and inhibit dopamine reuptake makes it a useful tool for investigating the role of dopamine in behavior and disease. However, its potential for abuse and neurotoxic effects on dopaminergic neurons must be taken into account when using this compound in lab experiments.

Future Directions

There are several directions for future research on N-benzyl-2-(2-methylphenyl)-1-pyrrolidinecarboxamide. One area of interest is the development of this compound analogs that have reduced potential for abuse and neurotoxicity. Another area of interest is the investigation of the therapeutic potential of this compound for dopamine-related disorders such as Parkinson's disease and ADHD. Finally, further research is needed to fully understand the mechanisms of action of this compound and its effects on the central nervous system.

Synthesis Methods

N-benzyl-2-(2-methylphenyl)-1-pyrrolidinecarboxamide can be synthesized by reacting 2-methylphenylacetonitrile with benzylmagnesium chloride, followed by reaction with pyrrolidine-1-carboxylic acid. The resulting product is purified through recrystallization to obtain this compound in its pure form.